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Compound of Interest

Compound Name: 2-(3,4-Difluorophenyl)oxirane

Cat. No.: B176440 Get Quote

A Technical Guide to the Physical Properties of 2-
(3,4-Difluorophenyl)oxirane
This technical guide provides a comprehensive overview of the known physical properties of 2-
(3,4-Difluorophenyl)oxirane, with a specific focus on its boiling point and solubility. The

information is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis. This document outlines available data, details relevant

experimental methodologies, and presents key chemical synthesis pathways.

Physical and Chemical Properties
2-(3,4-Difluorophenyl)oxirane is a fluorinated organic compound featuring an oxirane

(epoxide) ring attached to a difluorophenyl group. Its chemical structure is fundamental to its

reactivity and utility as a synthetic intermediate.
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Property Value Source

Molecular Formula C₈H₆F₂O [1][2]

Molecular Weight 156.13 g/mol [1][2][3]

Boiling Point 186.8 ± 40.0 °C (Predicted) [3]

210–215 °C (Estimated) [1]

Solubility Soluble in organic solvents. [4]

Miscible in THF, DCM, ethanol. [1]

Experimental Protocols
While specific experimental data for the determination of the physical properties of 2-(3,4-
Difluorophenyl)oxirane are not extensively detailed in the public domain, standard

methodologies for compounds of this class are well-established. The following protocols

describe how these properties would be determined.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a small sample of 2-(3,4-Difluorophenyl)oxirane, the micro-boiling point method

using a Thiele tube is a suitable technique.[5]

Apparatus:

Thiele tube

Thermometer

Small test tube or sample vial

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or oil bath)

Sample of 2-(3,4-Difluorophenyl)oxirane
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Procedure:

A small amount of 2-(3,4-Difluorophenyl)oxirane is placed into the small test tube.

The capillary tube is placed inside the test tube with the open end down.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated, and as the temperature rises, air trapped in the capillary

tube will be expelled, seen as a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn into

the capillary tube.[6]

For larger sample volumes, a distillation or reflux setup can be used to determine the boiling

point.[5]

Solubility Determination
The solubility of 2-(3,4-Difluorophenyl)oxirane in various organic solvents can be determined

through standardized laboratory procedures.

Apparatus:

Test tubes or vials

Graduated pipettes or syringes

Vortex mixer or shaker
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A selection of organic solvents (e.g., tetrahydrofuran (THF), dichloromethane (DCM),

ethanol, acetone, etc.)

Sample of 2-(3,4-Difluorophenyl)oxirane

Procedure:

A measured volume (e.g., 1 mL) of the selected solvent is added to a test tube.

A small, measured amount of 2-(3,4-Difluorophenyl)oxirane is added to the solvent.

The mixture is agitated using a vortex mixer or shaker until the solute is fully dissolved or no

further dissolution is observed.

If the compound dissolves completely, further aliquots are added until the solution becomes

saturated (i.e., solid material remains undissolved).

The solubility can be qualitatively described (e.g., soluble, partially soluble, insoluble) or

quantitatively determined by measuring the amount of solute dissolved in a given volume of

solvent to create a saturated solution.[7]

Synthesis and Applications
2-(3,4-Difluorophenyl)oxirane is a key intermediate in the synthesis of various pharmaceutical

compounds. A common synthetic route involves the cyclization of a precursor followed by

kinetic resolution.
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Caption: Synthetic workflow for 2-(3,4-Difluorophenyl)oxirane.

One of the notable applications of (S)-2-(3,4-Difluorophenyl)oxirane is its role as a crucial

building block in the synthesis of Ticagrelor, a P2Y₁₂ receptor antagonist used to prevent

thrombotic events.[1]
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Caption: Role of 2-(3,4-Difluorophenyl)oxirane in Ticagrelor synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 2-(3,4-Difluorophenyl)oxirane
(boiling point, solubility)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176440#physical-properties-of-2-3-4-difluorophenyl-
oxirane-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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